6-Cyano-1,1,4,4,7-pentamethyl-1,2,3,4-tetrahydronaphthalene

• CAS No.: 58243-83-7
• Molecular Formula: C16H21N
• Molecular Weight: 227.34 g/mol
• IUPAC Name: 3,5,5,8,8-pentamethyl-6,7-dihydronaphthalene-2-carbonitrile
• InChI: InChI=1S/C16H21N/c1-11-8-13-14(9-12(11)10-17)16(4,5)7-6-15(13,2)3/h8-9H,6-7H2,1-5H3
• InChI Key: JMVYINPIOHLYMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C#N)C(CCC2(C)C)(C)C

Description

6-Cyano-1,1,4,4,7-pentamethyl-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C16H21N and its molecular weight is 227.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

28.9 g (322 mmol) of copper(I) cyanide was added to 22.7 g (80.7 mmol) of 2-bromo-3-methyl-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene in 270 mL of N-methyl pyrrolidine. The reaction mixture was heated at 175° C. After 16 hours, the mixture was cooled to room temperature and treated with 400 mL of 10% aqueous ammonium hydroxide. The reaction mixture was filtered to remove salts and the solids were extracted with hot ethyl acetate. The combined organic fractions were washed with brine, dried over sodium sulfate and concentrated under reduced pressure. The product was purified by gradient elution through a pad of silica gel (hexane-5% ethyl acetate/hexane) to give 18 g (95%) of 2-cyano-3-methyl-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene (M+=227).